Cas no 922056-55-1 (N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide)

• Product Name: N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide
• CAS No: 922056-55-1
• MF: C₂₂H₂₀ClN₅O₂
• MW: 421.879503250122
• CID: 5854926
• PubChem ID: 41232248
• Update Time: 2025-10-18

N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 922056-55-1
• N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methylbenzamide
• F2323-0167
• N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-methylbenzamide
• N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-methylbenzamide
• AKOS024639444
• N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide

• Inchi： 1S/C22H20ClN5O2/c1-15-4-2-3-5-18(15)21(29)24-10-11-28-20-19(12-26-28)22(30)27(14-25-20)13-16-6-8-17(23)9-7-16/h2-9,12,14H,10-11,13H2,1H3,(H,24,29)
• InChI Key： CHSMAQGHXVWBAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC2=C(C=NN2CCNC(C2C=CC=CC=2C)=O)C1=O

Computed Properties

• Exact Mass: 421.1305526g/mol
• Monoisotopic Mass: 421.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide

Introduction to Compound CAS No. 922056-55-1: N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide

The compound with CAS No. 922056-55-1, named N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and versatile applications. The pyrazolo3,4-dpyrimidine core of this molecule is particularly interesting due to its ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in drug discovery. For instance, researchers have demonstrated that these compounds can act as inhibitors of certain kinases, which are crucial targets in the treatment of cancer and inflammatory diseases. The presence of a chlorophenyl group in the structure of this compound adds to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

The synthesis of N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-methylbenzamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The key intermediate in this synthesis is the pyrazolo3,4-dpyrimidine ring system, which is formed through a cyclization reaction involving an amine and a carbonyl group. The optimization of reaction conditions has been a focus of recent research efforts to improve the yield and purity of this compound.

In terms of applications, this compound has shown potential as a biological assay reagent due to its ability to bind selectively to certain proteins. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with tailored properties. The methylbenzamide moiety in the molecule contributes to its lipophilicity, which is an important factor in drug design.

From an environmental standpoint, the synthesis and handling of this compound must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper disposal and storage practices are essential to minimize any potential risks associated with its use.

Looking ahead, ongoing research into pyrazolopyrimidine derivatives is expected to uncover new therapeutic applications for this compound class. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel drugs based on these structures.